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Introduction
The Sulfinol-D process is a well-established and versatile gas treating technology used for the

removal of acidic components from sour gas streams. It is a hybrid process, combining both a

chemical and a physical solvent, which offers significant advantages in terms of removal

efficiency, energy consumption, and operational flexibility. This document provides detailed

application notes and experimental protocols for the use of Sulfinol-D, with a specific focus on

the selective removal of hydrogen sulfide (H₂S).

The Sulfinol-D solvent is a mixture of a secondary amine, diisopropanolamine (DIPA), a

physical solvent, Sulfolane (tetrahydrothiophene dioxide), and water.[1][2] This unique

composition allows for the simultaneous chemical reaction of H₂S and carbon dioxide (CO₂)

with DIPA and the physical absorption of these acid gases, as well as other sulfur compounds

like mercaptans and carbonyl sulfide (COS), into the Sulfolane.[1][3] While often utilized for

bulk acid gas removal, the operational parameters of the Sulfinol-D process can be adjusted to

favor the selective removal of H₂S over CO₂, which is critical in applications where a specific
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H₂S to CO₂ ratio is required for downstream processes, such as in the feed to a Claus sulfur

recovery unit.[1][4]

Data Presentation
The performance of the Sulfinol-D process is influenced by various factors including the

composition of the sour gas, operating temperature and pressure, and the solvent circulation

rate. The following tables summarize typical performance data for Sulfinol-D in selective H₂S

removal applications.

Table 1: Typical Composition of Sulfinol-D Solvent

Component Typical Concentration (wt%)

Diisopropanolamine (DIPA) 40 - 45%

Sulfolane 40 - 45%

Water 10 - 20%

Table 2: Performance Data for Selective H₂S Removal with Sulfinol-D

Parameter Value Reference

H₂S Removal Efficiency > 99% [1]

Treated Gas H₂S Specification < 4 ppmv [1]

CO₂ Slip Variable, can be optimized [4]

H₂S Selectivity
Moderate, dependent on

operating conditions
[1][4]

Operating Pressure Wide range, up to 80 bar [1]

Lean Solvent Temperature 45 - 50 °C [5]

Acid Gas Loading Capacity High [2]

Table 3: Comparison of Sulfinol-D with other Solvents
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Solvent
H₂S Removal
Efficiency

CO₂ Co-
absorption

Key
Advantages

Key
Disadvantages

Sulfinol-D > 99% Moderate

High acid gas

loading, good for

mercaptan

removal.

Lower H₂S

selectivity

compared to

tertiary amines.

Aqueous MDEA > 98% Low
High H₂S

selectivity.

Lower acid gas

loading capacity.

Aqueous MEA > 99% High High reactivity.

High energy

consumption for

regeneration,

corrosive.

Experimental Protocols
The following protocols outline the methodology for evaluating the performance of Sulfinol-D for

selective H₂S removal in a laboratory or pilot plant setting.

Protocol 1: Experimental Setup for Selective H₂S
Absorption
A typical experimental setup for evaluating the selective absorption of H₂S consists of a gas

delivery system, a gas-liquid contactor (e.g., a packed column or a stirred tank reactor), a

solvent regeneration system, and analytical instrumentation for gas and liquid phase analysis.

1. Gas Delivery System:

Mass flow controllers are used to accurately blend a synthetic sour gas mixture containing
known concentrations of H₂S, CO₂, and a carrier gas (e.g., nitrogen).

2. Gas-Liquid Contactor:

A packed column with a known packing material and height is commonly used to simulate
industrial absorption towers.
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The temperature and pressure of the contactor should be carefully controlled to match the
desired operating conditions.

3. Solvent Regeneration System:

A reboiler is used to heat the rich solvent to strip the absorbed acid gases.
A condenser is used to cool the overhead vapors and recover any vaporized solvent.

4. Analytical Instrumentation:

Gas chromatographs (GC) equipped with a thermal conductivity detector (TCD) and/or a
flame photometric detector (FPD) are used to analyze the composition of the inlet and outlet
gas streams.
Wet chemistry methods or specialized analyzers can be used to determine the H₂S and CO₂

loading in the lean and rich solvent.

Protocol 2: Procedure for Performance Evaluation
Solvent Preparation: Prepare the Sulfinol-D solvent with the desired composition by mixing

the appropriate amounts of DIPA, Sulfolane, and deionized water.

System Startup:

Circulate the lean Sulfinol-D solvent through the contactor and regeneration system.

Establish the desired operating temperature and pressure in the contactor.

Introduce the synthetic sour gas mixture into the bottom of the contactor at a controlled

flow rate.

Steady-State Operation: Allow the system to reach steady-state, which is typically indicated

by stable outlet gas concentrations and solvent loadings.

Sampling and Analysis:

Collect samples of the inlet and outlet gas streams and analyze their composition using

gas chromatography.

Collect samples of the lean and rich solvent and determine their acid gas loadings.
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Data Calculation:

H₂S Removal Efficiency (%):((H₂S_inlet - H₂S_outlet) / H₂S_inlet) * 100

CO₂ Co-absorption (Slip) (%):(CO₂_outlet / CO₂_inlet) * 100

H₂S Selectivity: A common measure is the ratio of the moles of H₂S absorbed to the moles

of CO₂ absorbed.

Protocol 3: Analytical Methods
Gas Phase Analysis:

ASTM D4084: Standard Test Method for Analysis of Hydrogen Sulfide in Gaseous Fuels

(Lead Acetate Reaction Rate Method).

Gas Chromatography (GC): A GC with a suitable column and detector (TCD or FPD) can

be used for the simultaneous analysis of H₂S and CO₂.

Liquid Phase Analysis:

Titration Methods: Acid-base titration can be used to determine the total acid gas loading

in the solvent.

Ion Chromatography: Can be used to determine the concentration of different ionic

species in the solvent.

Mandatory Visualizations
Sulfinol-D Process Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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